![molecular formula C20H23ClFN3O3S2 B2354741 N-(2-(dimethylamino)ethyl)-2-(ethylsulfonyl)-N-(6-fluorobenzo[d]thiazol-2-yl)benzamide hydrochloride CAS No. 1216831-89-8](/img/structure/B2354741.png)
N-(2-(dimethylamino)ethyl)-2-(ethylsulfonyl)-N-(6-fluorobenzo[d]thiazol-2-yl)benzamide hydrochloride
Description
N-(2-(dimethylamino)ethyl)-2-(ethylsulfonyl)-N-(6-fluorobenzo[d]thiazol-2-yl)benzamide hydrochloride is a useful research compound. Its molecular formula is C20H23ClFN3O3S2 and its molecular weight is 471.99. The purity is usually 95%.
BenchChem offers high-quality N-(2-(dimethylamino)ethyl)-2-(ethylsulfonyl)-N-(6-fluorobenzo[d]thiazol-2-yl)benzamide hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(dimethylamino)ethyl)-2-(ethylsulfonyl)-N-(6-fluorobenzo[d]thiazol-2-yl)benzamide hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Electrophysiological Activity
A study focused on the synthesis and cardiac electrophysiological activity of N-substituted imidazolylbenzamides, demonstrating their potential as selective class III agents for cardiac arrhythmias. These findings underscore the versatility of N-substituted benzamides in medical research, particularly in developing treatments for heart conditions (Morgan et al., 1990).
Novel Insecticide with Unique Structure
Research on flubendiamide, a novel insecticide with a unique chemical structure, highlights the compound's exceptional insecticidal activity, particularly against lepidopterous pests. The study points to the potential of such compounds in integrated pest management programs, emphasizing the importance of novel structural elements in enhancing pesticidal efficacy (Tohnishi et al., 2005).
Antimalarial and Antiviral Potential
A theoretical investigation into antimalarial sulfonamides against COVID-19 demonstrated their potential dual utility in addressing both malaria and emerging viral threats. This research illustrates the broad therapeutic potential of sulfonamide derivatives in treating infectious diseases (Fahim & Ismael, 2021).
Corrosion Inhibition
Benzothiazole derivatives have been studied for their role as corrosion inhibitors for carbon steel in acidic environments. These findings contribute to the development of more effective corrosion prevention strategies, highlighting the application of such compounds in materials science (Hu et al., 2016).
properties
IUPAC Name |
N-[2-(dimethylamino)ethyl]-2-ethylsulfonyl-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22FN3O3S2.ClH/c1-4-29(26,27)18-8-6-5-7-15(18)19(25)24(12-11-23(2)3)20-22-16-10-9-14(21)13-17(16)28-20;/h5-10,13H,4,11-12H2,1-3H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QEPPXESTMUGIRA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)C1=CC=CC=C1C(=O)N(CCN(C)C)C2=NC3=C(S2)C=C(C=C3)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23ClFN3O3S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
472.0 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(dimethylamino)ethyl)-2-(ethylsulfonyl)-N-(6-fluorobenzo[d]thiazol-2-yl)benzamide hydrochloride | |
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